Cas no 63049-48-9 (cyclopentanecarboxylic acid, 1-(methylthio)- (9ci))

• Product Name: cyclopentanecarboxylic acid, 1-(methylthio)- (9ci)
• CAS No: 63049-48-9
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 958608
• PubChem ID: 45098437
• Update Time: 2025-10-30

cyclopentanecarboxylic acid, 1-(methylthio)- (9ci) Chemical and Physical Properties

Names and Identifiers

• cyclopentanecarboxylic acid, 1-(methylthio)- (9ci)
• DB-326178
• Cyclopentanecarboxylic acid, 1-(methylthio)-
• 63049-48-9
• AKOS010598541
• 1-(METHYLSULFANYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• EN300-1153778

• Inchi： 1S/C7H12O2S/c1-10-7(6(8)9)4-2-3-5-7/h2-5H2,1H3,(H,8,9)
• InChI Key： MVESUDJIVWBOIT-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 160.056
• Monoisotopic Mass: 160.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 1.5

Additional information on cyclopentanecarboxylic acid, 1-(methylthio)- (9ci)

Cyclopentanecarboxylic acid, 1-(methylthio)- (9CI) and its Significance in Modern Chemical Research

Cyclopentanecarboxylic acid, 1-(methylthio)- (9CI), with the CAS number 63049-48-9, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopentane ring substituted with a carboxylic acid group and a methylthio moiety, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The structural motif of cyclopentanecarboxylic acid provides a stable framework that can be modified to create a variety of derivatives with tailored biological activities. The presence of the methylthio group introduces sulfur into the molecule, which can participate in various chemical reactions, including sulfuration pathways that are relevant to many biological processes. This feature makes it a valuable scaffold for designing molecules that interact with biological targets.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles as pharmacophores. The compound 1-(methylthio)-cyclopentanecarboxylic acid fits well within this trend, as it combines the rigidity of the cyclopentane ring with the versatility of the sulfur atom. Such compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications.

One of the most compelling aspects of cyclopentanecarboxylic acid, 1-(methylthio)- (9CI) is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives that exhibit enhanced binding affinity to specific biological targets. For instance, modifications to the carboxylic acid group can lead to amide or ester derivatives, which can be further functionalized to create prodrugs or targeted delivery systems.

The role of sulfur in medicinal chemistry cannot be overstated. Sulfur-containing compounds often exhibit unique chemical properties that make them effective in modulating biological pathways. The methylthio group in 1-(methylthio)-cyclopentanecarboxylic acid can participate in hydrogen bonding interactions and can also serve as a site for post-translational modifications in proteins. These characteristics make it an attractive candidate for developing novel therapeutic agents.

Recent studies have highlighted the importance of understanding the stereochemistry of sulfur-containing compounds in drug design. The cyclopentane ring in cyclopentanecarboxylic acid, 1-(methylthio)- (9CI) provides a chiral center that can be exploited to create enantiomerically pure compounds. Such compounds often exhibit improved pharmacological profiles compared to their racemic counterparts.

The synthesis of cyclopentanecarboxylic acid, 1-(methylthio)- (9CI) has been optimized through various synthetic routes, including cyclization reactions and thiolation processes. These methods have been refined over the years to improve yield and purity, making it more accessible for research purposes. The availability of high-quality starting materials is crucial for conducting cutting-edge research in medicinal chemistry.

In conclusion, cyclopentanecarboxylic acid, 1-(methylthio)- (9CI) represents a significant compound in the chemical research landscape. Its unique structural features and potential applications make it a valuable tool for developing new drugs and materials. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is likely to grow even further.